Cas no 899991-31-2 (N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide)

• Product Name: N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide
• CAS No: 899991-31-2
• MF: C₂₂H₂₈N₄O₅S
• MW: 460.546524047852
• CID: 5492172
• Update Time: 2025-07-18

N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyanilino)-2-oxoethyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

• Inchi： 1S/C22H28N4O5S/c1-17-8-10-18(11-9-17)32(29,30)26(22(28)25-14-12-24(2)13-15-25)16-21(27)23-19-6-4-5-7-20(19)31-3/h4-11H,12-16H2,1-3H3,(H,23,27)
• InChI Key： BWFPPMSYHOMKBS-UHFFFAOYSA-N
• SMILES： N1(C(N(CC(NC2=CC=CC=C2OC)=O)S(C2=CC=C(C)C=C2)(=O)=O)=O)CCN(C)CC1

Additional information on N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide: A Comprehensive Overview

N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide (CAS No. 899991-31-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular formula of N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide is C₂₃H₃₀N₄O₅S, and it has a molecular weight of approximately 470.57 g/mol. The compound features a combination of aromatic, amide, and sulfonamide functionalities, which contribute to its unique chemical properties and biological activities.

In recent years, extensive research has been conducted to explore the pharmacological properties of N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

The sulfonamide moiety in N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide is known for its ability to interact with various biological targets, including enzymes and receptors. This functional group has been extensively studied for its role in modulating cellular signaling pathways. Research published in the Bioorganic & Medicinal Chemistry Letters in 2020 highlighted the compound's ability to selectively bind to specific G-protein coupled receptors (GPCRs), which are key players in many physiological processes.

The amide linkage in the molecule is another critical feature that contributes to its stability and bioavailability. Amides are known for their resistance to hydrolysis under physiological conditions, which enhances the compound's potential as a therapeutic agent. Additionally, the presence of the methylpiperazine group imparts lipophilic properties to the molecule, facilitating its penetration through cell membranes and improving its pharmacokinetic profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II and III trials, which are expected to provide more comprehensive data on the compound's therapeutic potential.

In addition to its potential as a standalone therapeutic agent, N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide has also been explored as a lead compound for drug discovery efforts. Chemists and pharmacologists are actively working on synthesizing analogs and derivatives with enhanced potency and selectivity. For example, a recent study published in the European Journal of Medicinal Chemistry described the synthesis of several derivatives that exhibited improved binding affinity to specific targets compared to the parent compound.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Research has shown that N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide is biodegradable under environmental conditions, reducing concerns about long-term environmental accumulation. This property aligns with current efforts to develop sustainable and eco-friendly pharmaceuticals.

In conclusion, N-(2-methoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide (CAS No. 899991-31-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.